Cas no 2034534-55-7 (N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide)

• Product Name: N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• CAS No: 2034534-55-7
• MF: C₁₆H₁₇N₇O₃
• MW: 355.351281881332
• CID: 6566770
• PubChem ID: 119104749
• Update Time: 2025-07-15

N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• N-((3-(tetrahydro-2H-pyran-4-yl)-1,2,4-oxadiazol-5-yl)methyl)-3-(1H-tetrazol-1-yl)benzamide
• 2034534-55-7
• N-{[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl}-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide
• N-[[3-(oxan-4-yl)-1,2,4-oxadiazol-5-yl]methyl]-3-(tetrazol-1-yl)benzamide
• F6559-1739
• AKOS026704047

• Inchi： 1S/C16H17N7O3/c24-16(12-2-1-3-13(8-12)23-10-18-21-22-23)17-9-14-19-15(20-26-14)11-4-6-25-7-5-11/h1-3,8,10-11H,4-7,9H2,(H,17,24)
• InChI Key： SUXXUXHNDMCBMH-UHFFFAOYSA-N
• SMILES： O1CCC(C2=NOC(CNC(C3C=CC=C(C=3)N3C=NN=N3)=O)=N2)CC1

Computed Properties

• Exact Mass: 355.13928743g/mol
• Monoisotopic Mass: 355.13928743g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 121Ų

Additional information on N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide

Comprehensive Analysis of N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide (CAS 2034534-55-7)

The compound N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide (CAS 2034534-55-7) has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential therapeutic applications. With the increasing demand for novel heterocyclic compounds in drug discovery, this molecule stands out for its oxadiazole and tetrazole moieties, which are known for their bioisosteric properties and metabolic stability. Researchers are particularly interested in its role as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted cancer therapies and neurological disorders.

In the context of modern drug development, the 1,2,4-oxadiazole scaffold within this compound is a hotspot for medicinal chemists. Its ability to mimic ester or amide bonds while offering improved resistance to enzymatic degradation makes it a valuable building block for proteolysis-targeting chimeras (PROTACs) and covalent inhibitors. The presence of the tetrazole ring further enhances its binding affinity to metal ions or polar residues in biological targets, a feature exploited in angiotensin II receptor antagonists and antibacterial agents. These attributes position CAS 2034534-55-7 as a promising candidate for structure-activity relationship (SAR) studies.

From a synthetic chemistry perspective, the incorporation of the oxan-4-yl group introduces stereochemical complexity, which could influence the compound's pharmacokinetic profile. Recent publications highlight its potential in addressing drug-resistant infections or neuroinflammatory pathways, topics dominating academic and industrial discussions. Computational studies using molecular docking and AI-driven drug design tools suggest high compatibility with COX-2 and P2X7 receptors, linking it to pain management and autoimmune disease research.

Environmental and green chemistry considerations are also relevant for CAS 2034534-55-7. Its synthesis routes are being optimized to reduce hazardous byproducts, reflecting the industry's shift toward sustainable methodologies. Analytical techniques like LC-MS and NMR confirm its high purity, critical for preclinical trials. As the scientific community explores fragment-based drug discovery, this compound’s modular design offers versatility for derivatization, answering the growing need for personalized medicine solutions.

In summary, N-{3-(oxan-4-yl)-1,2,4-oxadiazol-5-ylmethyl}-3-(1H-1,2,3,4-tetrazol-1-yl)benzamide represents a convergence of innovative chemistry and therapeutic potential. Its multifaceted applications—from oncology to CNS disorders—coupled with advancements in cheminformatics, make it a compelling subject for future research and collaboration across disciplines.